1-(5-Chloropyridin-2-yl)-3-methylpiperazine

• IUPAC Name: 1-(5-chloropyridin-2-yl)-3-methylpiperazine
• InChI: InChI=1S/C10H14ClN3/c1-8-7-14(5-4-12-8)10-3-2-9(11)6-13-10/h2-3,6,8,12H,4-5,7H2,1H3
• InChI Key: QOECGVDYZAXYTF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C2=NC=C(C=C2)Cl
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol

Description

1-(5-Chloropyridin-2-yl)-3-methylpiperazine, or 5-chloro-2-methylpyridin-3-ylpiperazine (5-CMPP) is a versatile synthetic compound with a wide range of applications in the scientific research field. 5-CMPP is an organochlorine compound that is synthesized through a multistep process, involving the synthesis of pyridine, followed by the reaction of pyridine with methylpiperazine. 5-CMPP is known to have several biochemical and physiological effects on living organisms, and is used in a variety of laboratory experiments, due to its unique properties.

Scientific Research Applications

1-(5-Chloropyridin-2-yl)-3-methylpiperazine is a versatile compound that has a wide range of applications in the scientific research field. It is used in a variety of laboratory experiments, due to its unique properties. This compound is used as a reagent in the synthesis of various compounds, such as pyridine derivatives, piperazines, and other heterocyclic compounds. It is also used as a catalyst in the synthesis of various organic compounds, such as amines, alcohols, and carboxylic acids. This compound is also used as a reactant in the synthesis of various organic compounds, such as amines, alcohols, and carboxylic acids. Additionally, this compound is used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Mechanism of Action

1-(5-Chloropyridin-2-yl)-3-methylpiperazine is known to have several biochemical and physiological effects on living organisms. The mechanism of action of this compound is not fully understood, however, it is believed to act as an agonist at the 5-HT3 receptor, which is a serotonin receptor that is involved in the regulation of neurotransmission. Additionally, this compound is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters. This compound is also believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on living organisms. It is known to have anxiolytic, anticonvulsant, and anti-inflammatory effects. This compound is also known to have antidepressant and antinociceptive effects. Additionally, this compound is known to have protective effects against oxidative stress and ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

1-(5-Chloropyridin-2-yl)-3-methylpiperazine is a versatile compound that has a wide range of applications in the scientific research field. It is used in a variety of laboratory experiments, due to its unique properties. This compound is known to have several biochemical and physiological effects on living organisms, and is a relatively inexpensive and easy to obtain compound. Additionally, this compound is a stable compound, which makes it suitable for use in long-term laboratory experiments. However, this compound is not suitable for use in experiments involving human subjects, due to its potential for adverse effects.

Future Directions

The potential future directions for 1-(5-Chloropyridin-2-yl)-3-methylpiperazine research are numerous. Further research is needed to fully understand the mechanisms of action of this compound and to identify potential therapeutic applications. Additionally, further research is needed to identify potential adverse effects of this compound and to develop methods to reduce or eliminate these effects. Additionally, further research is needed to identify potential applications of this compound in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Finally, further research is needed to identify potential synergistic effects of this compound when used in combination with other compounds.

Synthesis Methods

1-(5-Chloropyridin-2-yl)-3-methylpiperazine is synthesized through a multistep process, involving the synthesis of pyridine, followed by the reaction of pyridine with methylpiperazine. The first step involves the synthesis of pyridine from 2,3-dichloro-5-methylpyridine, which is achieved by reacting it with potassium hydroxide, ethanol, and water in a 1:1:1 molar ratio. The second step involves the reaction of pyridine with methylpiperazine, which is achieved by reacting them in a 1:1 molar ratio in the presence of a base, such as sodium hydroxide. The reaction yields this compound as the final product.